4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95%

• IUPAC Name: 4-(1-benzothiophen-2-yl)-2-fluorobenzoic acid
• InChI: InChI=1S/C15H9FO2S/c16-12-7-10(5-6-11(12)15(17)18)14-8-9-3-1-2-4-13(9)19-14/h1-8H,(H,17,18)
• InChI Key: RSMUXSKGRXRMTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=CC(=C(C=C3)C(=O)O)F
• Molecular Formula: C15H9FO2S
• Molecular Weight: 272.30 g/mol

Description

4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% (4-BTFA) is an organic compound that has been widely studied due to its potential applications in research and industry. It is a white, odorless solid that is insoluble in water and soluble in organic solvents. 4-BTFA has attracted much attention due to its unique physical and chemical properties, which make it a promising candidate for use in scientific research.

Mechanism of Action

The mechanism of action of 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% is not yet fully understood. However, it is believed that 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% acts by binding to specific receptors in the body, which then triggers a cascade of biochemical reactions. This binding is thought to be mediated by hydrogen bonding and hydrophobic interactions. Additionally, 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% is believed to interact with proteins and other molecules in the body, which may lead to further changes in the biochemical environment.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% are not yet fully understood. However, it is believed that 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% may have a variety of effects on the body, including the regulation of gene expression, modulation of cell signaling pathways, and modulation of enzyme activity. Additionally, 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% may act as an antioxidant, which may help protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in a variety of solvents. Additionally, 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% has a low toxicity and is not considered to be a hazardous material. However, 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% has several limitations for use in laboratory experiments. It is relatively expensive and has a limited solubility in water, which may limit its use in certain experiments. Additionally, the mechanism of action of 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% is not yet fully understood, which may limit its use in certain experiments.

Future Directions

There are a number of potential future directions for the study of 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95%. These include further research into the mechanism of action of 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95%, the development of new synthetic methods for the synthesis of 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95%, and the development of new applications for 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95%. Additionally, further research into the biochemical and physiological effects of 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% may lead to the development of new therapeutic agents. Finally, further research into the advantages and limitations of 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% for use in laboratory experiments may lead to the development of new methods and techniques for its use.

Synthesis Methods

4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% can be synthesized via a variety of methods, including the use of Grignard reagents, oxidation of 4-benzothiophene, and the reaction of 4-benzothiophene with bromine. The Grignard reagent method is the most commonly used method for the synthesis of 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95%, as it is relatively simple and cost-effective. The reaction involves the reaction of a Grignard reagent with 4-benzothiophene in the presence of a catalyst. The reaction is typically carried out at room temperature and can be completed in a few hours.

Scientific Research Applications

4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% has a wide range of applications in scientific research. It is used in the synthesis of various organic compounds and has been studied for its potential uses in drug design and development. It has also been studied for its potential use in the development of new materials and catalysts. Additionally, 4-[Benzo(b)thiophen-2-yl]-2-fluorobenzoic acid, 95% has been used in the synthesis of polymers and in the study of the physical and chemical properties of organic molecules.